Cas no 326894-70-6 (2-Chloro-5-methyl-4-(trifluoromethyl)pyridine)

• Product Name: 2-Chloro-5-methyl-4-(trifluoromethyl)pyridine
• CAS No: 326894-70-6
• MF: C₇H₅ClF₃N
• MW: 195.569511175156
• MDL: MFCD18206738
• CID: 4669320
• PubChem ID: 88575394
• Update Time: 2024-11-04

2-Chloro-5-methyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-methyl-4-(trifluoromethyl)pyridine
• PS-15769
• DS-013118
• 326894-70-6
• P20086
• MFCD18206738
• 2-Chloro-5-methyl-4-trifluoromethyl-pyridine
• SCHEMBL10187259
• MXHVZQKAPDIULO-UHFFFAOYSA-N
• EN300-6480408
• CS-0309429
• PB42548
• SY247167
• 2-Chloro-5-methyl-4-(trifluoromethyl)pyridine

• MDL： MFCD18206738
• Inchi： 1S/C7H5ClF3N/c1-4-3-12-6(8)2-5(4)7(9,10)11/h2-3H,1H3
• InChI Key： MXHVZQKAPDIULO-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=C(C=N1)C

Computed Properties

• Exact Mass: 195.0062613g/mol
• Monoisotopic Mass: 195.0062613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.354±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 198.1±35.0 ºC (760 Torr),
• Flash Point: 73.6±25.9 ºC,
• Solubility: Slightly soluble (1.3 g/l) (25 º C),